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Compound of Interest

Compound Name: (Cyclobutylmethyl)(methyl)amine

Cat. No.: B1357597 Get Quote

In-depth Technical Guide: (Cyclobutylmethyl)
(methyl)amine
This technical guide provides a detailed overview of the core molecular properties of

(Cyclobutylmethyl)(methyl)amine, tailored for researchers, scientists, and professionals in

the field of drug development.

Molecular Identity and Properties
(Cyclobutylmethyl)(methyl)amine is a secondary amine characterized by the presence of a

cyclobutyl group and a methyl group attached to the nitrogen atom.

The fundamental molecular characteristics of (Cyclobutylmethyl)(methyl)amine are

summarized in the table below. This data is essential for a variety of applications, including

stoichiometric calculations in chemical reactions and the interpretation of analytical data.

Property Value Source

Molecular Formula C6H13N PubChem[1][2]

Molecular Weight 99.17 g/mol PubChem[1]

Monoisotopic Mass 99.104799419 Da PubChem[1]
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Experimental Protocols
The molecular weight and formula presented in this guide are computationally derived

properties. These values are calculated based on the elemental composition and isotopic

abundances.

Computational Methodology:

The molecular weight was computed by PubChem 2.2. This calculation involves summing the

atomic weights of all atoms in the molecular formula (C6H13N) using the standard atomic

weights of carbon, hydrogen, and nitrogen.

Logical Relationship Diagram
The following diagram illustrates the logical connection between the chemical name, its

corresponding molecular formula, and its calculated molecular weight.

Relationship of Chemical Properties

Chemical Name
(Cyclobutylmethyl)(methyl)amine

Molecular Formula
C6H13N

Determines Molecular Weight
99.17 g/mol

Calculates to
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Cyclobutylmethyl)(methyl)amine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357597#cyclobutylmethyl-methyl-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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